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Compound of Interest

Compound Name: DL-Alanine-3-13C
CAS No.: 131157-42-1
Cat. No.: B140451
Get Quote
. J

Executive Summary

DL-Alanine-3-13C (2-aminopropanoic acid, labeled at the methyl carbon) represents a critical
reference standard in quantitative proteomics, metabolic flux analysis (MFA), and solid-state
Nuclear Magnetic Resonance (ssNMR). Unlike uniformly labeled analogs (

), the site-specific labeling at the

(methyl) position provides a unique spectral handle for probing side-chain dynamics without the
spectral crowding associated with full enrichment.

This guide details the physicochemical constants, quality control workflows, and application
protocols for DL-Alanine-3-13C, designed for researchers requiring high-fidelity isotopic
standards.

Part 1: Physicochemical Characterization[1]
Molecular Weight Calculation
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Precision in isotopic studies demands a distinction between Average Molecular Weight (used
for molarity calculations) and Monoisotopic Mass (used for high-resolution Mass Spectrometry).

Standard Unlabeled Alanine (
):
e Average MW:

g/mol
e Monoisotopic Mass (
):
Da
DL-Alanine-3-13C (
): The substitution of the methyl carbon (
) with
introduces a precise mass shift.

e Mass of

Da

e Mass of

Da

e Mass Difference (

Da
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Parameter Value Unit Calculation Note

Labeled at Methyl (
Molecular Formula

)

Monoisotopic Mass 90.0510 Da

Weighted average of
Average Molecular

) 90.0966 g/mol natural abundance
Weight .
isotopes + label
i . Critical for quantitative
Isotopic Purity atom %
MS
Chemical Purity % Determined by gNMR

Chemical Structure & Labeling Logic

The label is located on the methyl group (Position 3). This is distinct from

(carbonyl) or

(

-carbon) variants.

e Structure:
o Chirality: DL (Racemic).[1] Contains equimolar amounts of (R)- and (S)-enantiomers.

o Note: While biological systems exclusively utilize L-Alanine, the DL-form is frequently
preferred in ssSNMR for specific crystal packing arrangements or as a cost-effective
internal standard in non-chiral MS workflows.

Part 2: Analytical Validation & QC Protocols

Trustworthiness in isotopic data relies on validating both chemical purity and isotopic
enrichment. The following workflow ensures the reagent meets analytical standards.

Quality Control Workflow (DOT Diagram)
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Figure 1: Analytical Quality Control Workflow for Isotopic Standards.

Protocol: Determination of Isotopic Enrichment (MS)

Objective: Verify that

of molecules contain the
label.

 Instrumentation: High-Resolution Mass Spectrometry (HRMS), preferably Orbitrap or Q-TOF.
e Solvent: 50:50 Methanol:Water + 0.1% Formic Acid.
¢ Method:

o Prepare a

solution of the standard.

o Perform Direct Infusion ESI (Positive Mode).
o Target lon (

):

= Unlabeled Alanine:
= DL-Alanine-3-13C:

e Calculation:
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Where

is the intensity of the ion peak.
Protocol: Positional Confirmation ( -NMR)
Objective: Confirm the label is exclusively on the methyl group (

) and not scrambled to

or

e Solvent:

(Deuterium Oxide).
o Reference: TSP (Trimethylsilylpropanoic acid) at O ppm.
o Expectation:
o (Methyl): Enhanced singlet at ~17.0 ppm.
o (
-Carbon): Weak doublet (due to coupling with enriched

) or natural abundance signal at ~51 ppm.

o (Carbonyl): Natural abundance signal at ~176 ppm.
« Interpretation: A massive signal enhancement relative to solvent noise at 17 ppm confirms
enrichment.
Part 3: Applications in Drug Development[14]
Solid-State NMR (ssNMR) Distance Measurements

In drug formulation, DL-Alanine-3-13C is often used as a "ruler" in Magic Angle Spinning
(MAS) NMR to determine internuclear distances in amorphous solid dispersions.
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e Mechanism: The isolated

spin allows for precise measurement of dipole-dipole couplings without the "spin diffusion”
interference seen in uniformly labeled samples.

o Application: Verifying the spatial proximity of a drug molecule to a polymer carrier in
extended-release formulations.

Metabolic Flux Analysis (MFA)

While L-Alanine is the biological substrate, the DL-racemate is used as a cost-effective internal

standard for quantifying alanine pools in cell lysate.

Workflow:

e Spike: Add known concentration of DL-Alanine-3-13C to cell lysate.

» Derivatization: React with FMOC or OPA to stabilize amino acids.

o LC-MS/MS: Separate enantiomers (if using chiral column) or co-elute.
e Quantification: The

Da mass shift distinguishes the standard from endogenous alanine (

).

Metabolic Pathway Diagram (Alanine Transaminase)
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Figure 2: Role of DL-Alanine-3-13C as an internal standard in enzymatic flux analysis.

Part 4: Handling & Stability

o Storage: Store at Room Temperature (RT) in a desiccator. While Alanine is stable, isotopic
standards are hygroscopic. Moisture absorption alters the effective weight, skewing
guantitative measurements.

o Safety: DL-Alanine is non-toxic, but standard laboratory PPE (gloves, goggles) is required to
prevent contamination of the sample (human skin contains abundant L-Alanine).

« |sotopic Stability: The

label is covalently bonded to the carbon backbone and is non-exchangeable under
physiological conditions (unlike deuterium on labile protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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